Cas no 2248303-38-8 (4,5-Dimethyl-1-oxa-5-azaspiro[2.4]heptane)

• Product Name: 4,5-Dimethyl-1-oxa-5-azaspiro[2.4]heptane
• CAS No: 2248303-38-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 6015936
• PubChem ID: 137940103
• Update Time: 2025-11-04

4,5-Dimethyl-1-oxa-5-azaspiro[2.4]heptane Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-1-oxa-5-azaspiro[2.4]heptane
• EN300-6505952
• 2248303-38-8
• 4,5-Dimethyl-1-oxa-5-azaspiro[2.4]heptane

• Inchi： 1S/C7H13NO/c1-6-7(5-9-7)3-4-8(6)2/h6H,3-5H2,1-2H3
• InChI Key： HCNSOZSWEHQPJB-UHFFFAOYSA-N
• SMILES： O1CC21CCN(C)C2C

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 15.8Ų

Additional information on 4,5-Dimethyl-1-oxa-5-azaspiro[2.4]heptane

Recent Advances in the Application of 4,5-Dimethyl-1-oxa-5-azaspiro[2.4]heptane (CAS: 2248303-38-8) in Chemical Biology and Pharmaceutical Research

The compound 4,5-Dimethyl-1-oxa-5-azaspiro[2.4]heptane (CAS: 2248303-38-8) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have highlighted its utility as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 4,5-Dimethyl-1-oxa-5-azaspiro[2.4]heptane as potent modulators of GABA_A receptors. The researchers employed a structure-activity relationship (SAR) approach to optimize the scaffold, resulting in compounds with enhanced binding affinity and selectivity. Notably, the incorporation of specific substituents at the 4 and 5 positions of the spirocyclic core was found to significantly influence the pharmacological profile of the derivatives, suggesting that this scaffold offers considerable flexibility for medicinal chemistry optimization.

In addition to its CNS applications, 4,5-Dimethyl-1-oxa-5-azaspiro[2.4]heptane has also shown promise in the development of antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of spirocyclic derivatives as inhibitors of bacterial efflux pumps. The study revealed that certain derivatives exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity against mammalian cells. These findings underscore the potential of this scaffold in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advances in the preparation of 4,5-Dimethyl-1-oxa-5-azaspiro[2.4]heptane have facilitated its broader application in drug discovery. A 2022 paper in Organic Letters described an efficient, scalable route to the scaffold using a palladium-catalyzed cyclization strategy. This method offers advantages in terms of yield and purity, making it more amenable to large-scale production. Furthermore, the availability of the compound through commercial suppliers (e.g., catalog number 2248303-38-8) has accelerated its adoption in screening libraries and lead optimization campaigns.

Looking ahead, the unique physicochemical properties of 4,5-Dimethyl-1-oxa-5-azaspiro[2.4]heptane, including its balanced lipophilicity and sp³-rich character, position it as an attractive scaffold for fragment-based drug discovery. Ongoing research is exploring its potential in targeted protein degradation and covalent inhibitor design, leveraging the reactivity of the spirocyclic oxygen and nitrogen atoms. As the understanding of this scaffold's versatility grows, it is anticipated to play an increasingly important role in the development of next-generation therapeutics.